Cas no 116941-06-1 (Cyclohexanepropanoicacid, 4-hydroxy-, ethyl ester, cis-)

Technical Introduction: cis-Ethyl 4-hydroxycyclohexanepropanoate (Cyclohexanepropanoic acid, 4-hydroxy-, ethyl ester, cis-) is a chiral ester derivative of cyclohexanepropanoic acid, featuring a hydroxyl group at the 4-position in the cis configuration. This compound is valued for its stereochemical specificity, making it useful as an intermediate in organic synthesis, particularly in the production of fine chemicals, pharmaceuticals, and fragrances. The cis configuration and hydroxyl functionality enhance its reactivity in selective transformations, such as esterifications or cyclizations. Its well-defined structure ensures consistency in synthetic applications, while the ethyl ester group offers improved solubility in organic solvents. Suitable for controlled reactions requiring precise stereochemistry.
Cyclohexanepropanoicacid, 4-hydroxy-, ethyl ester, cis- structure
116941-06-1 structure
Product Name:Cyclohexanepropanoicacid, 4-hydroxy-, ethyl ester, cis-
CAS No:116941-06-1
MF:C11H20O3
MW:200.274703979492
CID:131423
PubChem ID:2774181
Update Time:2025-10-29

Cyclohexanepropanoicacid, 4-hydroxy-, ethyl ester, cis- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanepropanoicacid, 4-hydroxy-, ethyl ester, cis-
    • 3-(4-HYDROXY-CYCLOHEXYL)-PROPIONIC ACID ETHYL ESTER
    • ETHYL 3-(4-HYDROXYCYCLOHEXYL)PROPANOATE
    • Ethyl 3-(4-hydroxycyclohex-1-yl)propanoate
    • 4-(3-Ethoxy-3-oxoprop-1-yl)cyclohexan-1-ol
    • 116941-06-1
    • FT-0721465
    • DTXSID20378930
    • DTXCID70329957
    • H57025
    • DB-023769
    • Inchi： 1S/C11H20O3/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h9-10,12H,2-8H2,1H3
    • InChI Key： OTALMIRCCGROCC-UHFFFAOYSA-N
    • SMILES： OC1CCC(CCC(=O)OCC)CC1

Computed Properties

  • Exact Mass: 200.1413
  • Monoisotopic Mass: 200.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

Cyclohexanepropanoicacid, 4-hydroxy-, ethyl ester, cis- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB237992-1g
Ethyl 3-(4-hydroxycyclohexyl)propanoate; .
 116941-06-1
1g
 €976.50 2025-02-15

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